Cas no 4993-87-7 (5-nitro-2-phenyl-1h-indole)

5-Nitro-2-phenyl-1H-indole is a heterocyclic organic compound featuring an indole core substituted with a nitro group at the 5-position and a phenyl ring at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The nitro group enhances reactivity, facilitating further functionalization, while the phenyl substitution contributes to stability and π-stacking interactions. Its well-defined crystalline form ensures consistent purity, suitable for synthetic applications. The compound is particularly useful in the development of indole-based scaffolds for bioactive molecules, offering versatility in medicinal chemistry and material science. Proper handling is advised due to potential sensitivity to light and heat.

5-nitro-2-phenyl-1h-indole structure

Product Name:5-nitro-2-phenyl-1h-indole

CAS No:4993-87-7

MF:C₁₄H₁₀N₂O₂

MW:238.241403102875

MDL:MFCD00446220

CID:881532

PubChem ID:280309

Update Time:2025-06-07

5-nitro-2-phenyl-1h-indole Chemical and Physical Properties

Names and Identifiers

- 5-nitro-2-phenyl-1h-indole
- 1H-INDOLE, 5-NITRO-2-PHENYL-
- 5-nitro-2-phenylindole
- 2-phenyl-5-nitro-1H-indole
- 2-phenyl-5-nitroindole
- 2-Phenyl-6-nitroindol
- 5-nitro-2-phenyl-indole
- AC1L5S3R
- AC1Q1YUN
- CBDivE_002236
- CHEMBL469266
- CTK1D7091
- INF-55
- NSC131894
- SureCN1465536
- MFCD00446220
- INF55
- 4993-87-7
- BS-17371
- AB00073850-01
- NSC-131894
- DB-368769
- SCHEMBL1465536
- AKOS040748580
- GLXC-10279
- DTXSID20299656
- BDBM50453942
- D83816
- CS-0160661
- AKOS000507579
- UNJRQDPTLDVHOR-UHFFFAOYSA-N
- Cambridge id 5107950
- MDL： MFCD00446220
- Inchi： 1S/C14H10N2O2/c17-16(18)12-6-7-13-11(8-12)9-14(15-13)10-4-2-1-3-5-10/h1-9,15H
- InChI Key： UNJRQDPTLDVHOR-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)C=C(C1C=CC=CC=1)N2)=O

Computed Properties

Exact Mass: 238.0743
Monoisotopic Mass: 238.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 61.6Å²

Experimental Properties

Density: 1.33
Boiling Point: 477.5°C at 760 mmHg
Flash Point: 242.6°C
Refractive Index: 1.706
PSA: 58.93
LogP: 4.26630

5-nitro-2-phenyl-1h-indole Pricemore >>

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